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Compound of Interest

Compound Name: SLM6031434 hydrochloride

Cat. No.: B610875 Get Quote

Essential Safety and Handling Guide for
SLM6031434 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

SLM6031434 hydrochloride. The following procedures are designed to ensure a safe

laboratory environment and proper management of this chemical compound.

Physicochemical and Storage Data
A summary of the key quantitative data for SLM6031434 hydrochloride is presented below.
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Property Value

Molecular Formula C₂₂H₃₀F₃N₅O₂ · HCl

Molecular Weight 490.0 g/mol

Appearance Crystalline solid

Purity ≥98%

Solubility

Soluble in Ethanol (approx. 5 mg/ml), DMSO

(approx. 20 mg/ml), and Dimethylformamide

(DMF) (approx. 20 mg/ml).[1] Sparingly soluble

in aqueous buffers.[1]

Storage Temperature -20°C[1]

Stability ≥2 years at -20°C[1]

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for SLM6031434 hydrochloride indicates that the

substance is not classified as hazardous under the Globally Harmonized System (GHS), it is

crucial to follow standard laboratory safety protocols for handling chemical compounds,

especially when comprehensive toxicological data is unavailable.[2] The product information

sheet advises that this material should be considered hazardous until more information is

known.[1][3] Therefore, the following personal protective equipment is recommended to

minimize exposure and ensure user safety.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn at all times when

handling the compound.[4] Gloves should be inspected before use and changed frequently,

especially if contaminated.

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

splashes and airborne particles.[4]

Respiratory Protection: A NIOSH-approved respirator is recommended, particularly when

handling the powder outside of a ventilated enclosure, to prevent inhalation of dust particles.

[4]
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Protective Clothing: A laboratory coat must be worn to protect the skin and clothing.[4]

Ensure it is fully buttoned.

Footwear: Closed-toe shoes should be worn in the laboratory at all times.
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Recommended PPE for handling SLM6031434 hydrochloride.

Operational Plan: Step-by-Step Handling Procedure
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To ensure safe handling and maintain the integrity of the compound, the following operational

steps should be followed:

Preparation:

Read the Safety Data Sheet (SDS) and this guide thoroughly before starting any work.

Ensure a clean and organized workspace.

Verify that a chemical spill kit is readily accessible.

Prepare all necessary equipment, including a calibrated balance, weighing paper, and

appropriate solvent.

Personal Protective Equipment (PPE):

Don the recommended PPE as outlined in the section above.

Weighing and Aliquoting:

Handle the solid compound in a chemical fume hood or a ventilated balance enclosure to

minimize inhalation exposure.

Use appropriate tools (e.g., spatula) to handle the powder. Avoid creating dust.

Close the container tightly after use to prevent contamination and exposure to moisture

and air.

Dissolution:

To prepare a stock solution, dissolve the compound in a suitable solvent such as DMSO.

[1]

For aqueous solutions, it is recommended to first dissolve the compound in DMSO and

then dilute with the aqueous buffer of choice.[1]

Aqueous solutions should not be stored for more than one day.[1]
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Post-Handling:

Clean all equipment and the work area thoroughly after use.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.
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Step-by-step workflow for handling SLM6031434 hydrochloride.

Disposal Plan
Proper disposal of chemical waste is essential to protect the environment and comply with

regulations.

Solid Waste:

Unused solid SLM6031434 hydrochloride should be collected in a clearly labeled, sealed

container.

Contaminated materials such as weighing paper, gloves, and pipette tips should also be

collected in a designated waste container.

Dispose of the solid waste through a licensed chemical waste disposal service.

Liquid Waste:

Solutions of SLM6031434 hydrochloride should be collected in a labeled, sealed, and

appropriate waste container. Do not pour chemical waste down the drain.

Follow your institution's guidelines for the disposal of non-hazardous chemical waste.[5][6]

If unsure, consult your institution's Environmental Health and Safety (EHS) department.

Empty Containers:

Empty containers should be thoroughly rinsed with an appropriate solvent. The rinsate

should be collected as chemical waste.

Once cleaned, deface the label on the container before disposing of it in the regular trash.

[5]
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Disposal plan for SLM6031434 hydrochloride waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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